4-(Difluoromethyl)-2-propan-2-ylpyrazole-3-carboxylic acid

• IUPAC Name: 4-(difluoromethyl)-2-propan-2-ylpyrazole-3-carboxylic acid
• InChI: InChI=1S/C8H10F2N2O2/c1-4(2)12-6(8(13)14)5(3-11-12)7(9)10/h3-4,7H,1-2H3,(H,13,14)
• InChI Key: HCFQZCWKAOYLIS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=C(C=N1)C(F)F)C(=O)O
• Molecular Formula: C8H10F2N2O2
• Molecular Weight: 204.17 g/mol

Description

Difluoromethyl compounds and pyrazole derivatives are widely used in medicinal chemistry and materials science. The difluoromethyl group significantly influences the parent pyrazole molecule’s reactivity and lipophilicity, making it a valuable building block for the synthesis of tailored derivatives. These derivatives also show the potential to display several biological activities, including anti-inflammatory, antibacterial, antifungal, and anticancer properties.

Synthesis Analysis

The synthesis of difluoromethyl compounds has benefited from the invention of multiple difluoromethylation reagents. The last decade has witnessed an upsurge of metal-based methods that can transfer CF2H to C (sp2) sites both in stoichiometric and catalytic mode.

Molecular Structure Analysis

Molecular docking simulations and DFT have been used to examine the binding interactions of 4-difluoromethyl pyrazole derivatives. These characteristics showed varying degrees of influence on the binding affinity of these compounds with the active protein locations.

Chemical Reactions Analysis

Difluoromethylation of C (sp2)–H bond has also been accomplished through Minisci-type radical chemistry, a strategy best applied to heteroaromatics. Examples of electrophilic, nucleophilic, radical and cross-coupling methods have appeared to construct C (sp3)–CF2H bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of difluoromethyl compounds can vary widely. For example, they can display a range of ionization potentials (IP), indicating their tendency to donate electrons.

Mechanism of Action

While specific information on the mechanism of action of “4-(Difluoromethyl)-2-propan-2-ylpyrazole-3-carboxylic acid” is not available, difluoromethylornithine (DFMO, eflornithine) is known to inhibit ornithine decarboxylase (ODC), a powerful approach in the fight against diverse viruses, including SARS-CoV-2.

Safety and Hazards

The safety and hazards associated with difluoromethyl compounds can also vary. For example, some compounds may cause skin irritation, serious eye irritation, and may be suspected of causing cancer.

Future Directions

The field of difluoromethylation is rapidly advancing, with new reagents and methods being developed. This research has streamlined access to molecules of pharmaceutical relevance and generated interest for process chemistry.